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Compound of Interest

Compound Name: Diironnonacarbonyl!

Cat. No.: B12055905

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diiron nonacarbonyl, Fe2(CO)s, is an orange, micaceous solid organometallic compound.[1] It
serves as a significant reagent in organometallic chemistry and organic synthesis, primarily as
a more reactive and safer source of zero-valent iron (Fe(0)) compared to the highly toxic and
volatile iron pentacarbonyl (Fe(CO)s).[1][2][3] Its non-volatile nature makes it easier to handle,
although it is virtually insoluble in most common solvents.[1][2][4] This insolubility is often
overcome by using slurries in solvents like tetrahydrofuran (THF) or by reaction with amines to
form soluble anionic iron carbonyl species.[1][3] The thermal or chemical decomposition of
diiron nonacarbonyl provides a convenient route to generate highly reactive Fe(0) species for
various applications, including the synthesis of iron-containing nanoparticles and as a catalyst
or precursor in numerous organic transformations.[3][5]

Key Properties of Diiron Nonacarbony!:
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Property Value Reference
Chemical Formula Fez2(CO)9 [1]

Molar Mass 363.78 g/mol [1]
Appearance Orange crystalline solid [1][6]
Melting Point Decomposes at 100 °C [1][6]

o Virtually insoluble in all
Solubility [1][4]
common solvents

Core Applications

The utility of diiron nonacarbonyl as an Fe(0) source is demonstrated in its application in
materials science for the synthesis of nanoparticles and in organic synthesis as a catalyst for
various transformations.[5]

Synthesis of Iron-Containing Nanoparticles

A prominent application of Fe2(CO)s is in the synthesis of zero-valent iron (Fe(0))
nanoparticles.[5] These nanoparticles are of significant interest due to their magnetic and
catalytic properties.[3][5] The thermal decomposition of diiron nonacarbonyl in high-boiling point
solvents, often in the presence of stabilizing agents like dodecylamine (DDA), yields well-
defined, monodisperse Fe(0) nanoparticles.[3][7] This method provides an alternative to the
hazardous Fe(CO)s precursor, offering better control over reaction stoichiometry and enhanced
safety.[3] Furthermore, this approach can be extended to synthesize heterometallic
nanoparticles, such as FeCo and FePt, by co-decomposing Fez2(CO)9 with other metal carbonyl
precursors like Coz(CO)s or platinum acetylacetonate (Pt(acac)z).[3][7]

Table 1. Synthesis of Iron-Containing Nanopatrticles using Fe2(CO)9¢ as an Fe(0) Source
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Nanoparticl Co- Solvent / Temperatur  Particle

o ] Reference

e Type precursor Stabilizer e (°C) Size (nm)

1-

Octadecene
Fe(0) None (ODE) / 180 Not specified [7]

Dodecylamin

e (DDA)
Fei-xCox Co02(CO)s ODE / DDA 200 Not specified [7]
Fei1-xPtx Pt(acac): ODE / DDA Not specified Not specified [3]

Catalysis in Organic Synthesis

Diiron nonacarbonyl is a valuable precursor for generating catalytically active iron species for a
range of organic transformations.[5] Upon mild heating or in a coordinating solvent like THF, it
can dissociate to form reactive intermediates such as Fe(CO)a.[1][5]

o Cycloaddition Reactions: Fez2(CO)s is famously used in the Noyori [3+2] reaction for the
synthesis of cyclopentadienones from dibromoketones.[1]

o Deoxygenation Reactions: Fe(0) generated from Fe2(CO)s can act as a potent reducing
agent. While specific protocols using Fez2(CO)o are part of broader synthetic strategies, the
principle relies on the ability of Fe(0) to facilitate the reductive cleavage of functional groups
like benzoates, providing a metal-based alternative to traditional methods.[3][9]

¢ Reductive Amination: Fe(0) nanoparticles, which can be synthesized from Fez(CO)s, are
effective catalysts for reductive amination.[10][11] This reaction converts a carbonyl group
(aldehyde or ketone) and an amine into a more substituted amine via an intermediate imine,
which is then reduced.[10][12]

o C-H Bond Activation: Iron carbonyl complexes derived from diiron nonacarbonyl have been
utilized in C-H activation reactions, offering a direct and atom-economical method for forming
new carbon-carbon or carbon-heteroatom bonds.[5][13]

o Hydrogenase Mimics: Diiron nonacarbonyl is a key starting material for synthesizing diiron
complexes that model the active sites of [FeFe]-hydrogenase enzymes.[5] This research is
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crucial for developing catalysts for hydrogen production.[5]

Experimental Protocols
Protocol for Synthesis of Fe(0) Nanoparticles

This protocol describes the synthesis of zero-valent iron nanopatrticles by the thermal
decomposition of diiron nonacarbonyl.[7]

Materials:

Diiron nonacarbonyl (Fez2(CO)o)

e 1-Octadecene (ODE)

e Dodecylamine (DDA)

» Nitrogen gas (high purity)

o Standard air-free Schlenk line equipment
e Syringe pump

Procedure:

Reaction Flask Setup: In a nitrogen-filled glovebox, charge a reaction flask with ODE (3 mL)
and DDA (0.24 g, 1.3 mmol).

o Transfer the flask to an air-free Schlenk line under a nitrogen atmosphere and heat to 180
°C.

e Precursor Solution Preparation: In the glovebox, prepare the reaction solution by adding
Fez2(CO)s (0.02 g, 0.06 mmol), DDA (0.25 g, 1.3 mmol), and ODE (4 mL) to a separate vial.

e Heat the precursor solution to 70 °C with stirring until a clear orange-red solution is formed.

« Injection: Take up a 4 mL aliquot of the warm precursor solution into a syringe.
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« Inject the solution into the hot reaction flask (maintained at 180 °C) at a slow, controlled rate
of 33 uL/min using a syringe pump.

e Aging and Isolation: After the injection is complete, allow the reaction to age at 180 °C for a
desired period to control particle growth.

e Cool the reaction mixture to room temperature. The product can be isolated from the
magnetic stir bar and resuspended in fresh, degassed octadecene for storage and
characterization.

Caption: Experimental workflow for Fe(0) nanopatrticle synthesis.

General Protocol for Catalytic Reductive Amination

This protocol outlines a general procedure for the reductive amination of a ketone using an
amine, catalyzed by Fe(0) nanopatrticles generated in situ or pre-synthesized from Fez2(CO)s.

Materials:

Ketone or aldehyde

Primary or secondary amine

Fe2(CO)o (as Fe(0) source) or pre-synthesized Fe(0) nanoparticles

Reducing agent (e.g., NaBHsCN, or Hz gas)[12]

Anhydrous solvent (e.g., Methanol, THF)

Inert atmosphere (Nitrogen or Argon)
Procedure:

» To a dried reaction flask under an inert atmosphere, add the ketone/aldehyde (1.0 mmol), the
amine (1.1 mmol), and the anhydrous solvent (5 mL).

o Add the Fe(0) catalyst. This can be pre-synthesized Fe(0) nanopatrticles or a catalytic
amount of Fe2(CO)s which will form the active species under reaction conditions.
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e Add the reducing agent. If using a hydride reagent like NaBHsCN, add it portion-wise while
monitoring the reaction. If using Hz, pressurize the vessel with hydrogen gas (typically 1-10
atm).

« Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the
starting material is consumed (monitor by TLC or GC-MS).

e Upon completion, quench the reaction carefully with water or a mild acid.
o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography to obtain the desired substituted amine.

Caption: Catalytic cycle for Fe(0)-mediated reductive amination.

Generation of Active Fe(0) Species

Diiron nonacarbonyl is more reactive than iron pentacarbonyl.[1] In solution, particularly in
coordinating solvents like THF, it is proposed to be in equilibrium with Fe(CO)s and a highly
reactive, coordinatively unsaturated Fe(CO)4(THF) species.[1][5][14] This intermediate is
central to its utility in synthesizing various organometallic complexes and initiating catalytic
cycles.[5] Thermal decomposition provides a more direct route to metallic Fe(0), which is the
basis for its use in nanoparticle synthesis.[5][7]

Caption: Pathways for generating active Fe(0) species from Fe2(CO)s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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